Cas no 121553-47-7 (1-Cyclopropyl-4-methoxybutane-1,3-dione)

1-Cyclopropyl-4-methoxybutane-1,3-dione structure

121553-47-7 structure

Product Name:1-Cyclopropyl-4-methoxybutane-1,3-dione

CAS No:121553-47-7

Molecular Formula:C₈H₁₂O₃

Molecular Weight:156.179082870483

MDL:MFCD24238398

CID:4578332

PubChem ID:19874101

1-Cyclopropyl-4-methoxybutane-1,3-dione Properties

Names and Identifiers

- 1-cyclopropyl-4-methoxybutane-1,3-dione
- 1-cyclopropyl-4-methoxy-1,3-butanedione
- MDL： MFCD24238398
- InChIKey： RTGNWSGDQHXYTG-UHFFFAOYSA-N
- Inchi： 1S/C8H12O3/c1-11-5-7(9)4-8(10)6-2-3-6/h6H,2-5H2,1H3
- SMILES： O=C(CC(COC)=O)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Heavy Atom Count: 11
Complexity: 170
XLogP3: 0.1
Topological Polar Surface Area: 43.4

1-Cyclopropyl-4-methoxybutane-1,3-dione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01B71Z-50mg	1-cyclopropyl-4-methoxybutane-1,3-dione	121553-47-7	95%	50mg	$229.00	2025-03-19
A2B Chem LLC	AW01175-50mg	1-cyclopropyl-4-methoxybutane-1,3-dione	121553-47-7	95%	50mg	$219.00
Aaron	AR01B7AB-50mg	1-Cyclopropyl-4-methoxybutane-1,3-dione	121553-47-7	95%	50mg	$265.00	2025-02-09
Ambeed	A863869-1g	1-Cyclopropyl-4-methoxybutane-1,3-dione	121553-47-7	95%	1g	$740.0	2024-04-25
Enamine	EN300-305723-0.05g	1-cyclopropyl-4-methoxybutane-1,3-dione	121553-47-7	95%	0.05g	$174.0	2023-09-05
AN HUI ZE SHENG Technology Co., Ltd.	CB013046993-1g	1-cyclopropyl-4-methoxybutane-1,3-dione	121553-47-7	95+%	1g	￥6364.00	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00840483-1g	1-Cyclopropyl-4-methoxybutane-1,3-dione	121553-47-7	95%	1g	￥5546.0

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Amadis Chemical Company Limited

(CAS:121553-47-7)1-Cyclopropyl-4-methoxybutane-1,3-dione

Purity:99%

Quantity:1g

Price($):666.0